Cas no 660862-15-7 (Butanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)-)

Butanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)- structure
660862-15-7 structure
Product Name:Butanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)-
CAS No:660862-15-7
MF:C13H15N3O3
MW:261.276502847672
CID:1702779
Update Time:2024-08-31

Butanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,N-(2,3,4,5-tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)-
    • N-(2,3,4,5-Tetrahydro-2,4-dioxo-1H-1,5-benzodiazepin-3-yl)butanamide
    • Inchi: 1S/C13H15N3O3/c1-2-5-10(17)16-11-12(18)14-8-6-3-4-7-9(8)15-13(11)19/h3-4,6-7,11H,2,5H2,1H3,(H,14,18)(H,15,19)(H,16,17)
    • InChI Key: DWNPKJOKISPSGS-UHFFFAOYSA-N
    • SMILES: C(NC1C(=O)NC2=CC=CC=C2NC1=O)(=O)CCC

Computed Properties

  • Exact Mass: 261.11145

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 624.9±55.0 °C(Predicted)
  • PSA: 87.3
  • pka: 7.66±0.20(Predicted)

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